BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: CP-84364 (CAS
Number 114457-62-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP-84364

Cat. No.: B1669571

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-84364, with the Chemical Abstracts Service (CAS) registry number 114457-62-4, is
chemically identified as N-(morpholinocarbonyl)-L-phenylalanine. This compound is primarily
recognized as a metabolite of the renin inhibitor, CP-80,794. While its direct biological activity is
not extensively documented in publicly available literature, its identity as a metabolite suggests
a role in the pharmacokinetic profile of its parent compound.

This technical guide provides a comprehensive overview of the available information on CP-
84364, including its chemical properties, synthesis, and its relationship to CP-80,794. It is
important to note that quantitative biological data and detailed experimental protocols for
biological assays of CP-84364 are scarce in the public domain.

Chemical Properties and Data

A summary of the key chemical identifiers and properties for CP-84364 is presented in the
table below.
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Property Value
CAS Number 114457-62-4
2S)-2-[(morpholine-4-carbonyl)amino]-3-
IUPAC Name (2S)-2(morp ) ) 2 )
phenylpropanoic acid
CP-84364, N-(4-Morpholinylcarbonyl)-L-
Synonyms ]
phenylalanine
Molecular Formula C14H18N204
Molecular Weight 278.30 g/mol
Appearance Solid powder
Purity Typically >98% (as per commercial suppliers)

. Dry, dark, and at O - 4°C for short term (days to
Storage Conditions
weeks) or -20°C for long term (months to years)

Synthesis and Experimental Protocols

A documented method for the synthesis of N-(morpholinocarbonyl)-L-phenylalanine involves
the hydrogenation of its benzyl ester precursor.

Synthesis of N-(morpholinocarbonyl)-L-phenylalanine

Experimental Protocol:

A solution of N-morpholinocarbonyl-L-phenylalanine benzyl ester (1.43 g) in methanol (20 ml) is
subjected to hydrogenation over 10% palladium on carbon (150 mg) at 3 atmospheric pressure
of hydrogen for 1 hour. Following the reaction, the solution is filtered to remove the catalyst and
then concentrated under vacuum to yield N-morpholinocarbonyl-L-phenylalanine (1.02 g) as an
amorphous powder.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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